N-(2-fluoro-5-nitrophenyl)pentanamide

• Molecular Formula: C11H13FN2O3
• Molecular Weight: 240.23g/mol
• IUPAC Name: N-(2-fluoro-5-nitrophenyl)pentanamide
• InChI: InChI=1S/C11H13FN2O3/c1-2-3-4-11(15)13-10-7-8(14(16)17)5-6-9(10)12/h5-7H,2-4H2,1H3,(H,13,15)
• InChI Key: IVVMMUQHQWENHP-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])F
• solubility: 31.8 [ug/mL]

Description

N-(2-Fluoro-5-nitrophenyl)pentanamide is a substituted aromatic amide characterized by a pentanamide chain attached to a 2-fluoro-5-nitrophenyl group. This compound shares structural motifs with several pharmacologically active derivatives, such as antiparasitic agents (e.g., albendazole derivatives) and sulfonamide-based therapeutics. Key features include:

• Lipophilic balance: The pentanamide chain contributes to moderate lipophilicity (predicted LogP ~2.5–3.0), balancing solubility and membrane permeability .

Comparison with Similar Compounds

N-(4-Methoxyphenyl)Pentanamide (N4MP)

Structural Differences :

• N4MP features a 4-methoxy group instead of 2-fluoro-5-nitro substituents.
• Electronic effects : Methoxy is electron-donating, reducing electrophilicity compared to the target compound.

Pharmacological Properties :

• Anthelmintic activity : N4MP exhibits time-dependent lethality against Toxocara canis larvae (LC₅₀ = 72 µM at 72 hours), comparable to albendazole but with lower cytotoxicity (IC₅₀ > 500 µM in mammalian cells) .
• Drug-likeness : N4MP complies with Lipinski’s rules, has a synthetic accessibility score of 1.34 (vs. 2.58 for albendazole), and penetrates the blood-brain barrier .

Key Contrast :

• The target compound’s nitro group may enhance oxidative stress-mediated antiparasitic activity but increase cytotoxicity risks.

N-(2-Fluoro-5-Nitrophenyl)Acetamide

Structural Differences :

• Shorter acyl chain (acetamide vs. pentanamide).

Implications for the Target Compound :

• The pentanamide chain in the target may improve metabolic stability and target affinity compared to the acetamide analog.

5-Chloro-N-(2-Nitrophenyl)Pentanamide

Structural Differences :

• Chloro substituent at position 5 of the pentanamide chain (vs. fluorine and nitro on the phenyl ring).

Physicochemical Properties :

• Molecular weight : 295.32 g/mol (vs. 282.3 g/mol).

Functional Impact :

• Chlorine’s steric bulk may hinder interactions with enzymatic targets compared to fluorine’s smaller size and electronegativity.

Sulfonamide-Based Pentanamides (e.g., N4-Valeroylsulfadiazine)

Structural Differences :

• Sulfonamide moiety replaces the nitro/fluoro-substituted phenyl group.

Key Contrast :

• The target compound lacks sulfonamide’s hydrogen-bonding capacity, which is critical for binding to bacterial dihydropteroate synthase.